Cas no 67627-81-0 (Benzoic acid, 4-(undecyloxy)-, [1,1'-biphenyl]-4-yl ester)

• Product name: Benzoic acid, 4-(undecyloxy)-, [1,1'-biphenyl]-4-yl ester
• CAS No: 67627-81-0
• MF: C₃₀H₃₆O₃
• MW: 444.605049133301
• CID: 394447
• PubChem ID: 71374798

Benzoic acid, 4-(undecyloxy)-, [1,1'-biphenyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(undecyloxy)-, [1,1'-biphenyl]-4-yl ester
• (4-phenylphenyl) 4-undecoxybenzoate
• 67627-81-0
• DTXSID60797560
• [1,1'-BIPHENYL]-4-YL 4-(UNDECYLOXY)BENZOATE

• Inchi： InChI=1S/C30H36O3/c1-2-3-4-5-6-7-8-9-13-24-32-28-20-18-27(19-21-28)30(31)33-29-22-16-26(17-23-29)25-14-11-10-12-15-25/h10-12,14-23H,2-9,13,24H2,1H3
• InChI Key： GPUFTLHKBIXWMS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 444.26658
• Monoisotopic Mass: 444.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53